3-Chloro-6-fluoro-2-hydrazinylpyridine
Overview
Description
“3-Chloro-6-fluoro-2-hydrazinylpyridine” is a chemical compound with the molecular formula C5H5ClFN3. It has a molecular weight of 161.57 . This compound is typically available in powder form .
Molecular Structure Analysis
The InChI code for “3-Chloro-6-fluoro-2-hydrazinylpyridine” is 1S/C5H5ClFN3/c6-3-1-2-4(7)9-5(3)10-8/h1-2H,8H2,(H,9,10) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.
Physical And Chemical Properties Analysis
“3-Chloro-6-fluoro-2-hydrazinylpyridine” is a powder that is stored at a temperature of 4 degrees Celsius .
Scientific Research Applications
Medical Imaging and Radiopharmaceutical Synthesis
One notable application of related fluoropyridines is in the field of medical imaging, specifically using Positron Emission Tomography (PET). Fluorine-18 labeled fluoropyridines, such as those derived from 3-chloro-6-fluoro-2-hydrazinylpyridine, are utilized for their potential in PET imaging. The process involves nucleophilic aromatic substitution to introduce fluorine-18, a radioisotope, into the pyridine ring, enhancing the stability and imaging capabilities of the resulting radiotracers. This application underscores the value of fluoropyridines in developing more effective diagnostic tools in medicine (Carroll, Nairne, & Woodcraft, 2007).
Advanced Material Chemistry
Fluoropyridines, akin to 3-chloro-6-fluoro-2-hydrazinylpyridine, serve as critical intermediates in synthesizing complex molecules for material science. The modification of terpyridyl (tpy) ligands with fluorine, chlorine, or bromine leads to the creation of Fe(II) complexes that exhibit unique photophysical properties due to their spin states and metal-to-ligand charge transfer (MLCT) excited-state lifetimes. These properties are pivotal in the development of advanced materials with potential applications in electronics, photonics, and catalysis (Fatur et al., 2017).
Organic Synthesis and Medicinal Chemistry
The versatility of halopyridines, including those related to 3-chloro-6-fluoro-2-hydrazinylpyridine, is further exemplified in their use as building blocks in organic synthesis and medicinal chemistry. For instance, halogen-rich intermediates derived from fluoropyridines facilitate the creation of pentasubstituted pyridines, which are valuable in drug discovery and development. These intermediates allow for the incorporation of diverse functional groups, enabling the synthesis of highly functionalized molecules for potential therapeutic applications (Wu et al., 2022).
Safety and Hazards
properties
IUPAC Name |
(3-chloro-6-fluoropyridin-2-yl)hydrazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5ClFN3/c6-3-1-2-4(7)9-5(3)10-8/h1-2H,8H2,(H,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WFEZWWNRQATVKS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1Cl)NN)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5ClFN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.56 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-6-fluoro-2-hydrazinylpyridine | |
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